Cas no 2171885-75-7 (2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(methoxymethyl)butanoic acid)

• Product Name: 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(methoxymethyl)butanoic acid
• CAS No: 2171885-75-7
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6461439
• PubChem ID: 165962516
• Update Time: 2025-05-30

2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(methoxymethyl)butanoic acid
• 2-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-(methoxymethyl)butanoic acid
• EN300-1501351
• 2171885-75-7

• Inchi： 1S/C27H34N2O6/c1-5-26(6-2,23(30)28-27(7-3,17-34-4)24(31)32)29-25(33)35-16-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h8-15,22H,5-7,16-17H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： DTYGWLBVGIXPGA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)(COC)CC)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(methoxymethyl)butanoic acid

Introduction to 2-2-Ethyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(methoxymethyl)butanoic Acid (CAS No. 2171885-75-7)

2-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(methoxymethyl)butanoic acid (CAS No. 2171885-75-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Aib-Ome, is a derivative of the amino acid Aib (α-aminoisobutyric acid) and is characterized by its unique structural features and potential applications in drug development.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in Fmoc-Aib-Ome allows for precise control over the reactivity of the amino group, making it an essential intermediate in the synthesis of complex peptides and proteins. The methoxymethyl (MeOMe) substituent further enhances the solubility and stability of the compound, which is crucial for its use in various biochemical assays and drug delivery systems.

Recent studies have highlighted the potential of Fmoc-Aib-Ome in the development of novel therapeutics. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Fmoc-Aib-Ome can be effectively used as a building block for the synthesis of peptidomimetics with enhanced biological activity. These peptidomimetics have shown promise in targeting specific protein-protein interactions, which are often implicated in various diseases such as cancer and neurodegenerative disorders.

In addition to its role in peptidomimetic synthesis, Fmoc-Aib-Ome has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The Fmoc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active drug at the desired site of action. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability.

The structural complexity of Fmoc-Aib-Ome also makes it an attractive candidate for use in combinatorial chemistry. Combinatorial libraries generated using this compound can be screened for a wide range of biological activities, including enzyme inhibition, receptor binding, and cell signaling modulation. This high-throughput screening approach has the potential to accelerate the discovery of new lead compounds for drug development.

Moreover, Fmoc-Aib-Ome has been utilized in the development of diagnostic tools. Its unique chemical properties allow it to be incorporated into fluorescent probes and imaging agents, which can be used to visualize specific biomolecules or cellular processes. For example, a study published in *Bioconjugate Chemistry* reported the use of Fmoc-Aib-Ome to create a fluorescent probe that selectively binds to certain types of cancer cells, providing a non-invasive method for early cancer detection.

The versatility of Fmoc-Aib-Ome extends beyond its applications in drug development and diagnostics. It has also been investigated for its use in materials science, particularly in the design of functional polymers and supramolecular assemblies. The ability to fine-tune the properties of these materials through precise chemical modifications makes Fmoc-Aib-Ome a valuable building block for creating advanced materials with tailored properties.

In conclusion, 2-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(methoxymethyl)butanoic acid (CAS No. 2171885-75-7) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, diagnostics, and materials science. Its unique structural features and chemical properties make it an essential tool for scientists working at the forefront of these fields. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.